An Al3+-incorporated Ca2LuNbO6:Mn4+ oxide phosphor with dramatic deep-red and far-red emission bands†
Journal of Materials Chemistry C Pub Date: 2023-10-26 DOI: 10.1039/D3TC02782A
Abstract
Novel Al3+-incorporated Ca2LuNbO6:Mn4+ oxide phosphors with a double-perovskite structure were successfully prepared by a high-temperature solid state reaction. Excited with 355 nm ultraviolet light, the Ca2LuNbO6:Mn4+ samples mainly showed a weak deep-red emission band around 625–725 nm with a peak at 685 nm. After the incorporation of a certain amount of Al3+, not only the deep-red emission band was continuously enhanced, but also a new far-red emission band around 680–780 nm with a peak at 710 nm was clearly observed. A further increase of the Al3+ content resulted in a dramatic enhancement of both the deep-red and far-red emission bands. The luminescence quantum yield of the optimal Ca2LuNb0.6Al0.4O6 : 0.3%Mn4+ sample reached about 34%, which was much higher than that without Al3+ (<10%). Moreover, temperature-dependent luminescence measurement demonstrated good thermal stability, making it applicable to phosphor-converted light-emitting diodes. The dramatically enhanced red emission and a broadened spectral region matched well with the absorbance range of photosensitive pigments, showing significant potential for application in plant cultivation lighting.
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Journal Name：Journal of Materials Chemistry C
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